Cas no 89749-35-9 (Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro-)

• Product Name: Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro-
• CAS No: 89749-35-9
• MF: C₈H₇Cl₂NO₂
• MW: 220.052680253983
• CID: 590305
• PubChem ID: 13772927
• Update Time: 2025-04-19

Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,3-dichloro-1,4-dimethyl-5-nitro-
• 2,3-dichloro-1,4-dimethyl-5-nitrobenzene
• 3,4-dichloro-2,5-dimethyl-1-nitrobenzene
• DTXSID80548990
• 89749-35-9
• DOVNYHFNNRSSEJ-UHFFFAOYSA-N
• SCHEMBL8658889
• 3,4-dichloro-2,5-dimethylnitrobenzene
• 3,6-dimethyl-4,5-dichloronitrobenzene
• 2,5-dimethyl-3,4-dichloronitrobenzene

• Inchi： 1S/C8H7Cl2NO2/c1-4-3-6(11(12)13)5(2)8(10)7(4)9/h3H,1-2H3
• InChI Key： DOVNYHFNNRSSEJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=CC(=C1C)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 218.9853839g/mol
• Monoisotopic Mass: 218.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.8Ų